Cas no 1071093-28-1 (1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine
• CAS No: 1071093-28-1
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 5735120
• PubChem ID: 99938080
• Update Time: 2025-10-31

1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHOXYPHENYL)-4-PHENYLPYRAZOL-3-AMINE
• 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine
• 1071093-28-1

• Inchi： 1S/C16H15N3O/c1-20-14-9-7-13(8-10-14)19-16(17)15(11-18-19)12-5-3-2-4-6-12/h2-11H,17H2,1H3
• InChI Key： VZDSURWTZRXYAS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(=C(C=N1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.1Ų

1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine

Chemical Profile of 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine (CAS No. 1071093-28-1)

1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine, identified by its CAS number 1071093-28-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold widely recognized for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of two phenyl rings and a methoxy substituent, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery.

The pyrazole core in 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Pyrazoles exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer activities. The introduction of aromatic rings and functional groups such as the methoxy group can significantly influence the compound's interactions with biological targets, thereby enhancing its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine and its potential biological targets. Studies have shown that the phenyl rings in this compound can engage in π-stacking interactions with nucleic acids and proteins, which may contribute to its binding affinity and efficacy. Additionally, the methoxy group can participate in hydrogen bonding, further stabilizing the compound's interaction with biological receptors.

In the realm of drug discovery, 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine has been explored as a lead compound for developing novel therapeutic agents. Its structural framework allows for modifications that can fine-tune its pharmacological properties, making it a versatile starting point for medicinal chemists. Researchers have investigated derivatives of this compound to enhance their solubility, bioavailability, and target specificity. These modifications often involve altering the substitution patterns on the pyrazole ring or introducing additional functional groups to improve metabolic stability and reduce off-target effects.

One of the most promising areas of research involving 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine is its potential application in oncology. Preclinical studies have demonstrated that certain pyrazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The structural similarity of 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine to known anticancer agents suggests that it may serve as a valuable scaffold for developing next-generation chemotherapeutic drugs. Further research is needed to fully elucidate its mechanism of action and evaluate its efficacy in preclinical models.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders, cardiovascular diseases, and cancer. Pyrazole derivatives have been shown to inhibit inflammatory pathways by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of aromatic rings and functional groups in 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amine may contribute to its ability to interfere with these inflammatory processes, making it a potential candidate for developing novel anti-inflammatory drugs.

The synthesis of 1-(4-Methoxyphenyl)-4-phenyl-1H-pyrazol-5-amino has been optimized through various chemical methodologies to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advances in synthetic chemistry have enabled the efficient preparation of complex pyrazole derivatives, allowing researchers to explore a wide range of structural variations.

In conclusion, 1-(4-Methoxyphenyl)-4-phenyl-H-pyrazol--amine (CAS No. 1071093--28--) represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as a lead molecule for drug discovery underscores the importance of heterocyclic compounds in developing novel therapeutic agents. Continued investigation into this compound and its derivatives will likely yield valuable insights into new treatment strategies for various diseases.